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Compound of Interest

Compound Name: Ethyl trimethylacetate

Cat. No.: B1220292 Get Quote

An In-depth Technical Guide to Ethyl Pivalate for Researchers and Drug Development

Professionals

Introduction
Ethyl pivalate, also known as ethyl 2,2-dimethylpropanoate, is a carboxylic acid ester

characterized by a sterically hindered tert-butyl group adjacent to the ester functionality. This

structural feature imparts significant chemical stability and unique properties, making it a

valuable compound in various chemical and pharmaceutical applications. It is a colorless liquid

with a characteristic fruity odor.[1] This guide provides a comprehensive overview of ethyl

pivalate, including its physicochemical properties, synthesis, spectral data, applications in

research and drug development, and safety and handling protocols.

Physicochemical and Spectroscopic Data
The unique chemical structure of ethyl pivalate gives rise to its specific physical and

spectroscopic characteristics. These properties are crucial for its application in synthesis and

as a solvent.

Physical Properties
The physical properties of ethyl pivalate are summarized in the table below, providing a quick

reference for experimental planning.
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Property Value Reference

Molecular Formula C7H14O2 [2][3]

Molar Mass 130.18 g/mol [2]

Density 0.856 g/mL at 25 °C [2]

Melting Point -90 °C [2]

Boiling Point 118 °C [2]

Flash Point 15 °C (59 °F) [4]

Vapor Pressure 17 mmHg at 25 °C [2][5]

Refractive Index n20/D 1.391 [2]

Solubility

Soluble in alcohol; Water

solubility: 1152 mg/L at 25 °C

(estimated)

[1][4]

logP 2.059 (estimated) [4]

Spectroscopic Data
Spectroscopic data is essential for the identification and characterization of ethyl pivalate.

Spectrum Type Key Features Reference

¹H NMR
(CDCl₃) δ (ppm): 4.11 (q, 2H),

1.25 (t, 3H), 1.20 (s, 9H)
[6]

¹³C NMR
(CDCl₃) δ (ppm): 178.5, 60.1,

38.6, 27.2, 14.3
[7]

IR (Infrared)

Key peaks corresponding to

C=O stretching of the ester

and C-H stretching of the alkyl

groups.

[8][9]

Mass Spec (MS)
Major fragments at m/z 57, 41,

29, 56.
[8]
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Synthesis of Ethyl Pivalate
Ethyl pivalate is typically synthesized via the Fischer esterification of pivalic acid (2,2-

dimethylpropanoic acid) with ethanol in the presence of an acid catalyst.

Experimental Protocol: Fischer Esterification
This protocol describes the synthesis of ethyl pivalate from pivalic acid and ethanol.[10]

Materials:

Pivalic acid (neopentanoic acid)

Absolute ethanol

Concentrated sulfuric acid

10% Sodium carbonate solution

Magnesium sulfate

Procedure:

In a flask equipped with a heating mantle and a reflux condenser, add 306 g of pivalic acid to

1035 mL of absolute ethanol.

Slowly add 65 mL of concentrated sulfuric acid to the mixture.

Heat the mixture under reflux for three hours.

After cooling, extract the hot mixture with 4 liters of a 10% sodium carbonate solution to

neutralize the acidic components.

Collect the separated organic layer and dry it overnight with magnesium sulfate.

Filter the mixture to remove the drying agent.

Purify the crude product by distillation at atmospheric pressure.
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Initially, apply low heat to collect a fraction at approximately 73 °C, which consists mainly of

ethanol.

Increase the heat to collect the second fraction, which is pure ethyl pivalate, at a temperature

range of 108-111 °C.

The purified ethyl pivalate can be further dried over magnesium sulfate.

Yield: Approximately 77%.[10]

Synthesis Workflow Diagram

Synthesis Workflow of Ethyl Pivalate
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Caption: A flowchart illustrating the synthesis of ethyl pivalate via Fischer esterification.

Applications in Research and Drug Development
Ethyl pivalate serves as a versatile building block and solvent in organic synthesis, including in

the pharmaceutical industry.

Role as a Protecting Group
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The pivaloyl (Piv) group, often introduced via reagents like pivaloyl chloride or pivalic

anhydride, is a robust protecting group for alcohols and amines. The steric hindrance provided

by the tert-butyl group makes it stable to a wide range of reaction conditions. While ethyl

pivalate itself is not the direct reagent for protection, its synthesis and the stability of the

pivaloyl ester bond are of significant interest in the strategic design of complex molecules,

including active pharmaceutical ingredients (APIs).

Intermediate in Organic Synthesis
Ethyl pivalate is utilized as an intermediate in the synthesis of more complex molecules. Its

applications include its use in the production of pharmaceuticals, agrochemicals, and

fragrances. For instance, it can be a precursor in the synthesis of ketones, amides, and other

esters through various organic reactions.

Non-Reactive Solvent
Due to its high stability and low reactivity, ethyl pivalate is suitable as a solvent for reactions

that require inert conditions. Its favorable volatility and solubility properties also make it useful

in certain formulations.

Logical Relationship of Properties to Applications

Relationship between Properties and Applications of Ethyl Pivalate

Chemical Properties

Applications
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Caption: Logical connections between the chemical properties of ethyl pivalate and its primary

applications.

Safety and Handling
Proper handling and storage of ethyl pivalate are crucial to ensure laboratory safety.

Hazard Identification
Flammability: Ethyl pivalate is a flammable liquid and vapor.[4][11] Vapors may form

explosive mixtures with air and can travel to an ignition source and flash back.[11]

Health Hazards: May cause irritation to the skin, eyes, and respiratory tract.[11] The

toxicological properties have not been fully investigated.[11]

Handling and Storage
Handling: Use in a well-ventilated area.[2] Employ spark-proof tools and explosion-proof

equipment.[11] Avoid contact with skin, eyes, and clothing.[12]

Storage: Store in a cool, dry, well-ventilated place away from sources of ignition.[2][11] Keep

containers tightly closed.[11] Store in a flammables-designated area.[11]

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles.[11]

Skin Protection: Wear appropriate protective gloves and a chemical apron.[11]

Respiratory Protection: If ventilation is inadequate, use a NIOSH or European Standard EN

149 approved respirator.[11]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[11]

Skin Contact: Remove contaminated clothing and flush skin with plenty of soap and water for

at least 15 minutes. Seek medical aid if irritation develops.[11]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[11]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek medical attention.

[11]

Conclusion
Ethyl pivalate is a valuable compound for researchers and professionals in drug development

and other chemical industries. Its unique combination of steric hindrance and ester functionality

provides it with a stable yet synthetically useful profile. A thorough understanding of its

properties, synthesis, and safety precautions is essential for its effective and safe utilization in a

laboratory or industrial setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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